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Introduction: Thiokol® polymers are a class of synthetic polysulfide elastomers known for their

excellent resistance to solvents, fuels, and weathering, as well as their low gas permeability.[1]

[2][3] These properties make them ideal for demanding applications, primarily as sealants and

adhesives in the aerospace, construction, and automotive industries.[1][2][4] The performance

and reliability of these materials in their final application depend critically on their mechanical

properties after curing.

Curing of liquid Thiokol® polymers (Thiokol® LP) is typically an oxidative process where

terminal thiol (-SH) groups are converted into disulfide (-S-S-) bonds, transforming the liquid

polymer into a solid, cross-linked elastomer.[2][4] The extent of this cross-linking and the

formulation of the polymer system (including fillers and plasticizers) dictate the final mechanical

characteristics.[5][6] This document provides detailed protocols for characterizing key

mechanical properties of cured Thiokol® polymers to ensure quality control and fitness-for-

purpose in research and development settings.

Curing Mechanism of Thiokol® Liquid Polymers
The fundamental curing reaction for Thiokol® liquid polysulfide polymers involves the oxidation

of the terminal mercaptan (thiol) groups. This process links the polymer chains together,
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forming a durable elastomeric network. Oxygen-donating materials, such as manganese

dioxide, are commonly used as curing agents to facilitate this reaction.[2]
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Caption: Oxidative curing of Thiokol® liquid polymer.

Key Mechanical Properties and Test Protocols
A comprehensive evaluation of cured Thiokol® polymers requires the assessment of several

key mechanical properties. The following sections detail the significance of each property and

provide standardized protocols for their measurement.

Tensile Properties (Strength, Elongation, and Modulus)
Tensile testing reveals the fundamental stress-strain behavior of the material.
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Tensile Strength: The maximum stress the material can withstand while being stretched

before breaking.

Elongation: The percentage increase in length at the point of fracture, indicating the

material's ductility.

Modulus: The stiffness of the material, or its resistance to elastic deformation under load.

Quantitative Data Summary: Tensile Properties
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Property
Formulation /
Condition

Value Reference

Tensile Strength
LP-32 with 50 pbw

SRF Carbon Filler
4.22 MPa [5]

LP-32 with 15 pbw

Plasticizer
1.23 MPa [5]

LP-32 with 30 pbw

Plasticizer
0.89 MPa [5]

LP-32, Original (Heat

Age Test)
1.26 MPa [5]

LP-32, Heat Aged (1

month @ 70°C)
1.45 MPa [5]

Elongation at Break
LP-32 with 50 pbw

SRF Carbon Filler
290% [5]

LP-32 with 15 pbw

Plasticizer
573% [5]

LP-32 with 30 pbw

Plasticizer
568% [5]

LP-32, Original (Heat

Age Test)
393% [5]

LP-32, Heat Aged (1

month @ 70°C)
400% [5]

100% Modulus
LP-32 with 50 pbw

SRF Carbon Filler
1.34 MPa [5]

LP-32 with 15 pbw

Plasticizer
0.52 MPa [5]

LP-32 with 30 pbw

Plasticizer
0.34 MPa [5]

Experimental Protocol: Tensile Properties (Adapted from ASTM D412)
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Objective: To determine the tensile strength, elongation at break, and modulus of cured

Thiokol® polymer specimens.

Apparatus:

Tensile testing machine with a suitable load cell.

Die for cutting dumbbell-shaped test specimens.

Thickness gauge.

Extensometer (optional, for precise modulus measurement).

Specimen Preparation:

Prepare the Thiokol® polymer formulation by thoroughly mixing the base polymer with the

curing agent and any other additives (e.g., fillers, plasticizers) according to the

manufacturer's instructions.[7][8]

Cast the mixed, uncured polymer into flat sheets of uniform thickness (typically 2 mm).

Cure the sheets at standard conditions (23 ± 2°C and 50 ± 5% relative humidity) for the

time specified by the formulation (e.g., 7-14 days), unless otherwise required.

Cut at least five dumbbell-shaped specimens from the cured sheet using a sharp die.

Procedure:

Measure the thickness and width of the narrow section of each specimen.

Place the specimen securely in the grips of the tensile testing machine.

Set the machine to a constant rate of grip separation (e.g., 500 mm/min).

Start the test and record the force and elongation until the specimen ruptures.

Calculation:

Tensile Strength (MPa): (Maximum Force) / (Original Cross-Sectional Area)
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Elongation (%): ((Final Length at Rupture - Initial Length) / Initial Length) x 100

Modulus (MPa): (Stress at a given strain, e.g., 100%) / (Strain)

Reporting: Report the median values of tensile strength, elongation at break, and modulus

from the tested specimens.

Hardness
Hardness measures the resistance of the material to local indentation. For elastomers like

Thiokol®, it is typically measured on the Shore A scale. This property is a quick indicator of

proper cure and overall material stiffness.

Quantitative Data Summary: Hardness

Formulation / Condition Hardness (Shore A) Reference

LP-32 without Filler 19 [5]

LP-32 with 30 pbw SRF

Carbon Filler
48 [5]

LP-32 with 50 pbw SRF

Carbon Filler
57 [5]

LP-32 with 15 pbw Plasticizer 33 [5]

LP-32 with 30 pbw Plasticizer 24 [5]

LP-32, Original (Heat Age Test) 38 [5]

LP-32, Heat Aged (1 month @

70°C)
42 [5]

Experimental Protocol: Indentation Hardness (Adapted from ASTM C661)

Objective: To determine the indentation hardness of cured Thiokol® polymer using a Shore A

durometer.[9]

Apparatus:
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Shore A Durometer.

A flat, rigid surface to support the specimen.

Specimen Preparation:

Use a cured specimen with a minimum thickness of 6 mm. Thinner specimens may be

stacked to achieve the required thickness, ensuring no air is trapped between layers.

The specimen should be large enough to allow for at least 12 mm of space between the

indentation point and any edge.

Procedure:

Place the specimen on a hard, flat surface.

Hold the durometer in a vertical position and press the indenter foot firmly and quickly onto

the specimen, without shock.

Read the hardness value on the durometer dial within one second of the presser foot

being in firm contact with the specimen.

Take at least five readings at different positions on the specimen, at least 6 mm apart.

Calculation: Calculate the average of the recorded readings.

Reporting: Report the average hardness value on the Shore A scale.

Compression Set
Compression set is a critical property for sealing applications, as it measures the ability of an

elastomer to retain its elastic properties after prolonged compressive stress.[10] A low

compression set value indicates that the material is better able to maintain a sealing force over

time.[10][11]

Experimental Protocol: Compression Set (Adapted from ASTM D395, Method B)
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Objective: To measure the residual deformation of a cured Thiokol® polymer specimen after

being subjected to prolonged compressive stress at a specific temperature.

Apparatus:

Compression device consisting of two parallel, flat steel plates with spacers.

Oven with controlled temperature.

Cylindrical test specimens (typically 12.5 mm thick and 29 mm in diameter).

Specimen Preparation:

Prepare cured cylindrical specimens by molding or by die-cutting from a cured sheet of the

required thickness.

Procedure:

Measure the initial thickness of the specimen (t₀).

Place the specimen between the plates of the compression device.

Compress the specimen by 25% of its original thickness using spacers of the appropriate

height (tₙ). The spacer height will be 75% of the initial specimen thickness.

Place the entire device in an oven at a specified temperature (e.g., 70°C) for a set duration

(e.g., 22 hours).[12]

After the specified time, remove the device from the oven and immediately remove the

specimen from the device.

Allow the specimen to cool at room temperature for 30 minutes.

Measure the final thickness of the specimen (tᵢ).

Calculation:

Compression Set (%) = [(t₀ - tᵢ) / (t₀ - tₙ)] x 100
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Reporting: Report the compression set percentage, along with the test duration and

temperature.

Overall Experimental Workflow
The characterization of cured Thiokol® polymers follows a logical workflow, from initial material

preparation to final data analysis. This ensures that results are consistent, repeatable, and

comparable.
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3. Mechanical Testing

1. Formulation & Mixing
(Thiokol® LP + Curing Agent + Additives)

2. Specimen Casting & Curing
(e.g., 23°C for 7-14 days)

Tensile Test
(ASTM D412)

Hardness Test
(ASTM C661)

Compression Set Test
(ASTM D395)

Adhesion Test
(ASTM C1247)

4. Data Analysis & Calculation

5. Reporting & Characterization

Click to download full resolution via product page

Caption: General workflow for mechanical property testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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